Cas no 2228293-36-3 (4-2-(propan-2-yl)phenyl-1,3-thiazol-2-amine)

• Product Name: 4-2-(propan-2-yl)phenyl-1,3-thiazol-2-amine
• CAS No: 2228293-36-3
• MF: C₁₂H₁₄N₂S
• MW: 218.317961215973
• CID: 6335098
• PubChem ID: 156368529
• Update Time: 2025-09-23

4-2-(propan-2-yl)phenyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-2-(propan-2-yl)phenyl-1,3-thiazol-2-amine
• EN300-1744813
• 2228293-36-3
• 4-[2-(propan-2-yl)phenyl]-1,3-thiazol-2-amine
• SCHEMBL23364703

• Inchi： 1S/C12H14N2S/c1-8(2)9-5-3-4-6-10(9)11-7-15-12(13)14-11/h3-8H,1-2H3,(H2,13,14)
• InChI Key： DBUDODUGPNLTCN-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 218.08776963g/mol
• Monoisotopic Mass: 218.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-2-(propan-2-yl)phenyl-1,3-thiazol-2-amine

Recent Advances in the Study of 4-2-(propan-2-yl)phenyl-1,3-thiazol-2-amine (CAS: 2228293-36-3): A Comprehensive Research Brief

The compound 4-2-(propan-2-yl)phenyl-1,3-thiazol-2-amine (CAS: 2228293-36-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

One of the key areas of interest is the synthetic pathway of 4-2-(propan-2-yl)phenyl-1,3-thiazol-2-amine. Recent publications have detailed optimized methods for its synthesis, highlighting improvements in yield and purity. For instance, a 2023 study demonstrated a novel catalytic approach that reduces byproduct formation and enhances scalability. These advancements are critical for ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological evaluations of 4-2-(propan-2-yl)phenyl-1,3-thiazol-2-amine have revealed its potential as a modulator of specific biological pathways. In vitro and in vivo studies have indicated its efficacy in targeting inflammatory markers, suggesting applications in autoimmune and chronic inflammatory diseases. Additionally, preliminary data from cancer cell line assays have shown selective cytotoxicity against certain tumor types, warranting further investigation into its anticancer mechanisms.

The mechanistic underpinnings of 4-2-(propan-2-yl)phenyl-1,3-thiazol-2-amine's activity are also under active exploration. Recent research has identified its interaction with key enzymes and receptors, such as the inhibition of cyclooxygenase-2 (COX-2) and modulation of G-protein-coupled receptors (GPCRs). These findings provide a foundation for understanding its therapeutic effects and potential side effects, guiding future structure-activity relationship (SAR) studies.

In conclusion, 4-2-(propan-2-yl)phenyl-1,3-thiazol-2-amine (CAS: 2228293-36-3) represents a promising compound with diverse therapeutic potential. Ongoing research is expected to further elucidate its mechanisms, optimize its pharmacological profile, and explore its clinical applicability. This brief underscores the importance of continued investment in the study of this molecule, which may lead to breakthroughs in drug discovery and development.